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A thorough understanding of its inherent properties is the first step in troubleshooting solubility issues. The

table below summarizes the key characteristics of 1,11-Undecanediol.

Property Value Notes / Source

CAS Number 765-04-8 [1]

Molecular Formula C₁₁H₂₄O₂ [1] [2]

Molecular Weight 188.31 g/mol [1] [2]

Melting Point 62 - 65 °C [1] [2]

Boiling Point 318.7 °C [2]

Density 0.918 g/cm³ [2]

Solubility in Water Very low (log₁₀WS = -2.95) Predicted value; [3]

Octanol-Water Partition
Coefficient (logP)

2.482 Indicates moderate
lipophilicity; [3]

Solubility in Organic Solvents Slightly soluble in chloroform and
methanol

[1]
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Structural Insights: The compound is a long-chain aliphatic α,ω-diol (HO-CH₂-(CH₂)₉-CH₂-OH) [2]. Its

limited solubility stems from a strong hydrophobic effect from the long alkane chain, which outweighs the

hydrophilic contribution of the two terminal hydroxyl groups [3] [2]. Research on similar α,ω-alkanediols

indicates that their thermodynamic properties, including solvation, can be complex and sometimes deviate

from standard empirical predictions [4].

Troubleshooting Guide: Solubility Challenges

Here is a structured workflow to diagnose and address common solubility problems with 1,11-Undecanediol

in the lab.
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Start: Solubility Issue

1. Verify Temperature
Is the system above the
melting point (≥ 65°C)?

2. Select Appropriate Solvent
Try moderate polarity solvents
(e.g., Chloroform, Methanol)

Yes No
Melt the solid first

3. Apply Heating and Agitation
Gently heat solvent above melting point

and use vigorous stirring

4. Consider Cosolvents
For aqueous systems, use water-miscible
organic cosolvents (e.g., DMSO, ethanol)

5. Confirm Compound Integrity
Check storage conditions and

potential for degradation

Click to download full resolution via product page

Frequently Asked Questions (FAQs)
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Q1: What is the typical purity of commercially available 1,11-Undecanediol, and could impurities

affect my solubility results? Commercial 1,11-Undecanediol is typically available with a purity of 95.0%

or higher [1]. While generally pure, trace impurities from synthesis or storage could influence crystallization

and solubility. It is good practice to check the certificate of analysis from your supplier and consider

recrystallization if solubility behavior is inconsistent.

Q2: How should I store this compound to maintain its stability for experiments? It is recommended to

store 1,11-Undecanediol sealed in a dry container at room temperature or below 15°C [1] [2]. The

compound may be sensitive to air, potentially leading to oxidation over time [2].

Q3: Are there any specific safety hazards I should be aware of? The available safety information suggests

low acute toxicity but indicates that it may cause mild skin and eye irritation [2]. As with all laboratory

chemicals, you should use appropriate personal protective equipment (PPE) and consult the Safety Data

Sheet (SDS) for detailed handling procedures.

Q4: I've read about microbial production of similar diols. Is this relevant for my work with this

compound? Yes. There is active research into the sustainable microbial biosynthesis of medium-chain-

length α,ω-diols like 1,11-Undecanediol from renewable substrates [5]. This is highly relevant for future

large-scale and eco-friendly production. Furthermore, microbial systems can sometimes produce novel

analogs, which may have different solubility profiles useful for drug development [5].

Suggested Next Steps for Your Research

To move forward, you could:

Consult Specialized Databases: Look for spectroscopic and chromatographic data in databases like
NIST or PubChem to help with compound identification and purity analysis in your mixtures.

Design a Cosolvent Study: Since the compound is slightly soluble in methanol and chloroform, a
systematic study using cosolvents like ethanol, DMSO, or PEG in aqueous buffers could be fruitful.

Explore Derivatization: For specific applications, synthesizing more soluble derivatives (e.g., esters
or PEGylated chains) might be a viable strategy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6890425.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6890425.htm
https://www.smolecule.com/products/s571510
https://www.smolecule.com/products/s571510
https://www.smolecule.com/products/s571510
https://www.sciencedirect.com/science/article/pii/S0960852425008983
https://www.sciencedirect.com/science/article/pii/S0960852425008983
https://www.smolecule.com/products/s571510?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s571510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. 1,11-Undecanediol | 765-04-8 [chemicalbook.com]

2. Buy Undecane-1,11-diol | 765-04-8 [smolecule.com]

3. Chemical Properties of 1,11-Undecanediol (CAS 765-04-8) [chemeo.com]

4. and Crystal-Phase Heat Capacities of α,ω-Alkanediols and ... [mdpi.com]

5. Microbial production of medium-chain-length diols [sciencedirect.com]

To cite this document: Smolecule. [1,11-Undecanediol: Key Chemical and Physical Properties].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b571510#solving-solubility-issues-with-1-11-undecanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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